2-Chloro-1-(3,5-dimethyl-piperidin-1-yl)-ethanone

• IUPAC Name: 2-chloro-1-(3,5-dimethylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C9H16ClNO/c1-7-3-8(2)6-11(5-7)9(12)4-10/h7-8H,3-6H2,1-2H3
• InChI Key: WNKGBPXZARYZIM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)CCl)C
• Molecular Formula: C9H16ClNO
• DSSTOX Substance ID: DTXSID50409105
• Molecular Weight: 189.68 g/mol
• CAS RN: 158890-34-7

Description

2-Chloro-1-(3,5-dimethyl-piperidin-1-yl)-ethanone, also known as 2-CDMPE, is an organic compound with a wide range of applications in scientific research. It is a colorless, volatile liquid with a characteristic odor, and is used as a synthetic intermediate in the production of pharmaceuticals, agrochemicals, and other organic compounds. 2-CDMPE has been studied extensively in both laboratory and industrial settings, and has been found to be a versatile compound with a variety of uses.

Scientific Research Applications

Electrochemical Surface Finishing and Energy Storage

Research by Tsuda, Stafford, and Hussey (2017) delves into the progress in electrochemical technology using haloaluminate room-temperature ionic liquids (RTILs) and their mixtures for applications in electroplating and energy storage. This research may provide a foundational understanding of handling and potential uses of chlorinated compounds in electrochemical applications Tsuda, Stafford, & Hussey, 2017.

Catalytic Synthesis of Polyoxymethylene Dimethyl Ethers (OME)

Baranowski, Bahmanpour, and Kröcher (2017) reviewed the catalytic synthesis of OME, which are oxygenated fuels that can reduce hazardous emissions from diesel engines. This research highlights the importance of developing efficient catalytic processes and could be relevant for studying the catalytic applications of chlorinated compounds Baranowski, Bahmanpour, & Kröcher, 2017.

Nucleophilic Aromatic Substitution Reactions

The study by Pietra and Vitali (1972) explored nucleophilic aromatic substitution reactions, a fundamental chemical process that could provide insight into the reactivity and potential applications of 2-Chloro-1-(3,5-dimethyl-piperidin-1-yl)-ethanone in synthesizing new compounds or intermediates Pietra & Vitali, 1972.

Occupational Health and Chlorinated Solvents

Ruder's (2006) review on the health effects of occupational exposure to chlorinated solvents discusses the toxicological profile of chlorinated compounds. Although this review focuses on solvents like methylene chloride and trichloroethylene, understanding the health implications of handling chlorinated compounds is crucial for researchers Ruder, 2006.

Applications in Organic Synthesis and Environmental Remediation

Further research and applications of related compounds and methodologies in organic synthesis, environmental remediation, and as potential intermediates in pharmaceuticals highlight the broad scope of chemical research involving chlorinated compounds. For example, the development of methods for the synthesis of spiropiperidines Griggs, Tape, & Clarke, 2018 and the synthesis of hydrogen peroxide from water and oxygen Perry et al., 2019 demonstrate the innovative approaches in utilizing and studying the reactivity of chlorinated compounds and their derivatives.